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Compound of Interest

5,8,4'-Trihydroxy-7-
Compound Name: _
methoxyflavone 8-O-glucoside

cat. No.: B1163653

5,8,4'-Trihydroxy-7-methoxyflavone 8-O-
glucoside: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

5,8,4'-Trihydroxy-7-methoxyflavone 8-O-glucoside is a flavonoid compound that has been
identified and isolated from the medicinal plant Andrographis paniculata.[1][2][3] As a member
of the flavonoid class, it is of interest to the scientific community for its potential biological
activities. This technical guide provides a summary of the currently available physical and
chemical property data for this specific flavone glucoside. However, it is important to note that
detailed experimental data regarding its biological activity, specific isolation and purification
protocols, and comprehensive spectral analyses are not extensively available in the public
domain.

Chemical and Physical Properties

A summary of the known physical and chemical properties of 5,8,4'-Trihydroxy-7-
methoxyflavone 8-O-glucoside is presented below. The data is a combination of information
from various chemical databases and supplier websites. It should be noted that some of these
properties are predicted rather than experimentally determined.
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Property Value Source(s)

Molecular Formula C22H22011 [415]

Molecular Weight 462.40 g/mol [1][4]

CAS Number 710952-13-9 [4][5]

Appearance Solid (predicted)

Melting Point Not available

Boiling Point 821.? *+ 65.0 °C at 760 mmHg ]
(predicted)

Density 1.6 + 0.1 g/cm3 (predicted) [4]

Flash Point 288.1 + 27.8 °C (predicted) [4]

Solubility Not available

LogP 0.05850 (predicted) [5]

Polar Surface Area (PSA) 179.28 A2 (predicted) [5]

Spectral Data

Detailed experimental spectral data for 5,8,4'-Trihydroxy-7-methoxyflavone 8-O-glucoside,

including *H NMR, 13C NMR, Mass Spectrometry, and UV-Vis spectra, are not currently

available in the reviewed literature. Such data is crucial for the unambiguous identification and

characterization of the compound.

Experimental Protocols
Isolation and Purification

While 5,8,4'-Trihydroxy-7-methoxyflavone 8-O-glucoside is known to be isolated from

Andrographis paniculata, a detailed, step-by-step experimental protocol for its specific isolation

and purification has not been published. General methods for the extraction of flavonoids from

Andrographis paniculata typically involve the following steps:
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» Extraction: The dried and powdered plant material is extracted with a suitable solvent, such

as methanol or ethanol.

o Fractionation: The crude extract is then partitioned with solvents of varying polarity, such as
n-hexane, ethyl acetate, and water, to separate compounds based on their polarity.

» Chromatography: The targeted flavonoid-containing fraction is subjected to various
chromatographic techniques, such as silica gel column chromatography and preparative
high-performance liquid chromatography (HPLC), to isolate the pure compound.

A generalized workflow for flavonoid isolation is depicted below.

Solvent Extraction Solvent Partitioning Column Chromatography Isolated 5,8,4'-Trihydroxy-7-
(e.g., Methanol/Ethanol) (e.g., Hexane, EtOAc, H20) (e.g., Silica Gel, HPLC) methoxyflavone 8-O-glucoside

Dried & Powdered
Andrographis paniculata

Click to download full resolution via product page

A generalized workflow for the isolation of flavonoids.

Biological Activity and Signaling Pathways

Currently, there is no specific information available in the scientific literature regarding the
biological activities or the associated signaling pathways of 5,8,4'-Trihydroxy-7-
methoxyflavone 8-O-glucoside. Research into the pharmacological properties of this

compound is a potential area for future investigation.

Conclusion

5,8,4'-Trihydroxy-7-methoxyflavone 8-O-glucoside is a known natural product isolated from
Andrographis paniculata. While its basic chemical identity has been established, there is a
significant lack of in-depth experimental data. For researchers and drug development
professionals, this presents both a challenge and an opportunity. The characterization of its
physical and chemical properties, the development of robust isolation protocols, and the
investigation of its potential biological activities and mechanisms of action are all areas that

warrant further scientific exploration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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